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Compound Name: Sequosempervirin B

Cat. No.: B566232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Sequosempervirin B is a naturally occurring norlignan compound isolated from the branches

and leaves of the coastal redwood tree, Sequoia sempervirens.[1][2] As a member of the

norlignan class of phytochemicals, it is characterized by a specific carbon skeleton that has

garnered interest for its potential biological activities. This technical guide provides a

comprehensive overview of the elucidation of the chemical structure of Sequosempervirin B,

with a focus on the spectroscopic and analytical techniques employed.

Physicochemical Properties
A summary of the fundamental physicochemical properties of Sequosempervirin B is

presented in Table 1. This data is crucial for its identification and characterization in a

laboratory setting.

Property Value Source

Molecular Formula C₁₈H₂₀O₅ N/A

Molecular Weight 316.3 g/mol N/A

CAS Number 864719-17-5 N/A
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Experimental Protocols
The structural elucidation of Sequosempervirin B relied on a combination of sophisticated

analytical techniques to determine its connectivity and stereochemistry. While the full

experimental details are contained within the primary literature, this section outlines the general

methodologies typically employed for the isolation and characterization of such natural

products.

Isolation and Purification
The isolation of Sequosempervirin B from Sequoia sempervirens would typically involve the

following steps:

Extraction: Dried and powdered plant material (branches and leaves) is subjected to solvent

extraction, often using a series of solvents with increasing polarity (e.g., hexane, ethyl

acetate, and methanol) to separate compounds based on their solubility.

Fractionation: The crude extract is then fractionated using techniques like column

chromatography over silica gel or other stationary phases. This process separates the

complex mixture into simpler fractions.

Purification: The fractions containing the compound of interest are further purified using

methods such as preparative High-Performance Liquid Chromatography (HPLC) to yield the

pure Sequosempervirin B.

Structure Determination
The definitive structure of Sequosempervirin B was established through a combination of

spectroscopic methods:

Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HR-MS) is used to determine

the precise molecular weight and elemental composition of the molecule, allowing for the

deduction of its molecular formula.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments

are essential for elucidating the carbon-hydrogen framework of the molecule.
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1D NMR (¹H and ¹³C): Provides information about the different types of protons and

carbons present in the molecule and their chemical environments.

2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between

atoms. For instance, COSY (Correlation Spectroscopy) reveals proton-proton couplings,

while HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded

protons and carbons. HMBC (Heteronuclear Multiple Bond Correlation) identifies longer-

range correlations between protons and carbons, which is crucial for piecing together the

molecular structure.

X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides an

unambiguous determination of the three-dimensional structure, including the relative and

absolute stereochemistry. The primary literature indicates that an X-ray diffraction analysis

was performed for one of the new norlignans isolated alongside Sequosempervirin B,

which likely aided in the stereochemical assignment for the entire series of related

compounds.[1][2]

Logical Workflow for Structure Elucidation
The process of determining the chemical structure of a novel natural product like

Sequosempervirin B follows a logical progression. The following diagram, generated using

Graphviz, illustrates this typical workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b566232?utm_src=pdf-body
https://www.science.gov/topicpages/c/cypress+cupressus+sempervirens.html
https://pubmed.ncbi.nlm.nih.gov/17191998/
https://www.benchchem.com/product/b566232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation & Purification

Spectroscopic Analysis

Structure Deduction

Sequoia sempervirens
(Branches & Leaves)

Solvent Extraction

Column Chromatography

Preparative HPLC

Pure Sequosempervirin B

HR-Mass Spectrometry 1D & 2D NMR Spectroscopy X-ray Crystallography
(if crystalline)

Molecular Formula Structural Fragments
(from NMR)

3D Structure &
Stereochemistry

Connectivity & 2D Structure

Final Chemical Structure

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b566232?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A flowchart illustrating the general workflow for the isolation and structural elucidation of a
natural product.

Chemical Structure of Sequosempervirin B
Based on the comprehensive analysis of spectroscopic data from the primary literature, the

chemical structure of Sequosempervirin B has been determined. The following diagram,

generated using the DOT language, depicts the final elucidated structure.

Chemical Structure of Sequosempervirin B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b566232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

